Cas no 444791-45-1 (methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate)
444791-45-1 structure
Product Name:methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
CAS No:444791-45-1
MF:C5H8N4O2S
MW:188.207618713379
CID:6789838
PubChem ID:1384011
Update Time:2024-06-21
methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
- 444791-45-1
- methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
- SDCCGMLS-0065775.P001
- EN300-25390437
- STK508815
- MFCD03232380
- AKOS002350472
- methyl 2-((5-amino-4H-1,2,4-triazol-3-yl)thio)acetate
- AKOS002676049
- F3098-4241
-
- Inchi: 1S/C5H8N4O2S/c1-11-3(10)2-12-5-7-4(6)8-9-5/h2H2,1H3,(H3,6,7,8,9)
- InChI Key: HEYJPGQZYQRXFW-UHFFFAOYSA-N
- SMILES: S(C1=NNC(N)=N1)CC(=O)OC
Computed Properties
- Exact Mass: 188.03679668g/mol
- Monoisotopic Mass: 188.03679668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 119Ų
methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25390437-0.05g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 0.05g |
$924.0 | 2024-06-19 | |
| Enamine | EN300-25390437-0.1g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 0.1g |
$968.0 | 2024-06-19 | |
| Enamine | EN300-25390437-0.25g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 0.25g |
$1012.0 | 2024-06-19 | |
| Enamine | EN300-25390437-0.5g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 0.5g |
$1056.0 | 2024-06-19 | |
| Enamine | EN300-25390437-1.0g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 1.0g |
$1100.0 | 2024-06-19 | |
| Enamine | EN300-25390437-2.5g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 2.5g |
$2155.0 | 2024-06-19 | |
| Enamine | EN300-25390437-5.0g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 5.0g |
$3189.0 | 2024-06-19 | |
| Enamine | EN300-25390437-10.0g |
methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
444791-45-1 | 95% | 10.0g |
$4729.0 | 2024-06-19 |
methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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